6-imino-N-[2-(4-methoxyphenyl)ethyl]-11-methyl-2-oxo-7-(2-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
CAS No.:
Cat. No.: VC16360302
Molecular Formula: C30H29N5O3
Molecular Weight: 507.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C30H29N5O3 |
|---|---|
| Molecular Weight | 507.6 g/mol |
| IUPAC Name | 6-imino-N-[2-(4-methoxyphenyl)ethyl]-11-methyl-2-oxo-7-(2-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide |
| Standard InChI | InChI=1S/C30H29N5O3/c1-20-7-6-17-35-27(20)33-28-25(30(35)37)19-24(26(31)34(28)18-15-21-8-4-3-5-9-21)29(36)32-16-14-22-10-12-23(38-2)13-11-22/h3-13,17,19,31H,14-16,18H2,1-2H3,(H,32,36) |
| Standard InChI Key | ZJRRQOBASFECRL-UHFFFAOYSA-N |
| Canonical SMILES | CC1=CC=CN2C1=NC3=C(C2=O)C=C(C(=N)N3CCC4=CC=CC=C4)C(=O)NCCC5=CC=C(C=C5)OC |
Introduction
Biological Activities and Potential Applications
Compounds with similar motifs to 6-imino-N-[2-(4-methoxyphenyl)ethyl]-11-methyl-2-oxo-7-(2-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide often exhibit antimicrobial and anticancer properties. Their mechanism of action typically involves interaction with specific biological macromolecules such as proteins or nucleic acids.
| Biological Activity | Mechanism of Action | Potential Applications |
|---|---|---|
| Antimicrobial | Interaction with bacterial proteins | Treatment of infections |
| Anticancer | Inhibition of cancer cell growth | Cancer therapy |
Synthesis and Optimization
The synthesis of such complex organic compounds typically involves multi-step organic reactions. Techniques like continuous flow synthesis and the use of environmentally friendly solvents are employed to optimize yield and purity while minimizing waste. Each step requires careful optimization to achieve high purity and yield.
Research Findings and Future Directions
While specific data on 6-imino-N-[2-(4-methoxyphenyl)ethyl]-11-methyl-2-oxo-7-(2-phenylethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide is limited, studies on similar compounds suggest potential therapeutic applications. Future research should focus on elucidating its binding interactions with biological targets using techniques like surface plasmon resonance or isothermal titration calorimetry.
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume